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Compound of Interest

Compound Name: AB 3217-A

Cat. No.: B1664283

Executive Summary

AB 3217-A is a novel anti-mite compound first isolated from the fermentation broth of
Streptomyces platensis. This document provides a comprehensive technical overview of AB
3217-A, including its chemical properties, biological activity, and sourcing for research
purposes. Due to the limited availability of public domain information, this guide is based on the
foundational research published in 1992 and data from chemical suppliers. Detailed
experimental protocols and quantitative data are contingent on the full analysis of the primary
scientific literature.

Introduction to AB 3217-A

AB 3217-A is a unique heterocyclic compound with demonstrated potent activity against the
two-spotted spider mite, Tetranychus urticae. Its discovery from a soil-dwelling actinomycete,
Streptomyces platensis, highlights the rich potential of microbial fermentation products in the
development of novel therapeutic and pest control agents. The complex structure of AB 3217-
A, a glycosidic ether of deacetylanisomycin and [3-D-xylofuranose, suggests a specific mode of
action that warrants further investigation for potential applications in parasitology and beyond.

Chemical and Physical Properties

A summary of the key chemical identifiers and properties of AB 3217-A is presented in Table 1.
This information is crucial for the accurate sourcing, handling, and experimental use of the
compound.
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Property Value Source

CAS Number 139158-99-9 MedKoo Biosciences
Molecular Formula C17H23NO7 MedKoo Biosciences
Molecular Weight 353.37 g/mol MedKoo Biosciences
Appearance Solid powder MedKoo Biosciences

) >98% (or refer to the o
Purity - ) MedKoo Biosciences
Certificate of Analysis)

Shipped under ambient
Shipping Condition temperature as non-hazardous = MedKoo Biosciences

chemical.

Dry, dark and at O - 4°C for

short term (days to weeks) or o
Storage MedKoo Biosciences

-20°C for long term (months to

years).

Sourcing and Procurement of Research-Grade AB
3217-A

Currently, AB 3217-A is not readily available as a stock chemical from major suppliers.
However, it can be acquired through custom synthesis for research purposes.

o MedKoo Biosciences: This supplier lists AB 3217-A (Cat#: 571309) and indicates that while
it is not in stock, it may be available through custom synthesis.[1] Key details for
procurement include a minimum order quantity of 1 gram and an estimated lead time of 2 to
4 months.[1] Pricing is dependent on the complexity of the synthesis.[1] It is explicitly stated
that this product is for research use only and not for human or veterinary use.[1]

Researchers and drug development professionals seeking to purchase AB 3217-A should
contact custom chemical synthesis providers and reference the CAS number (139158-99-9) for
guotation.
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Biological Activity and Mechanism of Action
(Hypothesized)

The primary reported biological activity of AB 3217-A is its potent miticidal effect against
Tetranychus urticae. While the precise mechanism of action has not been detailed in publicly
available literature, its structural similarity to anisomycin, a known protein synthesis inhibitor
that acts on the 80S ribosome, suggests a potential mode of action.

Hypothesized Logical Workflow for Mechanism of Action:

Hypothesized Mechanism of Action of AB 3217-A

AB 3217-A

Mite Cell Penetration

Binding to 80S Ribosome

Inhibition of Protein Synthesis

Cellular Dysfunction and Death

Miticidal Effect
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Click to download full resolution via product page
Caption: A diagram illustrating the hypothesized mechanism of action for AB 3217-A.

Further research is necessary to elucidate the specific signaling pathways affected by AB
3217-A in mites. This would likely involve transcriptomic and proteomic studies of Tetranychus
urticae exposed to the compound to identify downstream molecular targets.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological testing of AB
3217-A are expected to be found in the primary scientific literature, specifically the 1992 paper
by Kanbe et al. in The Journal of Antibiotics. Based on the abstract of this paper, the following
outlines the likely experimental workflows.

Fermentation and Isolation of AB 3217-A

The initial step involves the cultivation of Streptomyces platensis in a suitable fermentation
medium to produce AB 3217-A. The compound is then isolated from the fermentation broth.
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Fermentation and Purification Workflow for AB 3217-A

Fermentation of

Streptomyces platensis

‘ Fermentation Broth \

:

Amberlite IR120B
Column Chromatography

:

Diaion HP-20
Column Chromatography

:

CM-Sephadex C-25
Column Chromatography

Purified AB 3217-A

Click to download full resolution via product page
Caption: A diagram showing the purification workflow for AB 3217-A.

Miticidal Activity Assay

To quantify the anti-mite activity of AB 3217-A, a standard bioassay against Tetranychus
urticae would be employed. A general protocol would involve:
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Preparation of Test Substance: A stock solution of AB 3217-A is prepared in a suitable
solvent and then serially diluted to obtain a range of test concentrations.

Test Arenas: Leaf discs from a suitable host plant (e.g., bean plants) are placed on wet
cotton in petri dishes.

Mite Infestation: A known number of adult female Tetranychus urticae are transferred to each
leaf disc.

Treatment Application: The leaf discs are treated with the different concentrations of the AB
3217-A solution. A control group is treated with the solvent only.

Incubation: The petri dishes are incubated under controlled conditions (e.g., 25°C, 60%
relative humidity, 16:8 light:dark cycle).

Mortality Assessment: Mite mortality is assessed at specific time points (e.g., 24, 48, and 72
hours) after treatment.

Data Analysis: The mortality data is used to calculate the LCso (lethal concentration 50%)
value.

Quantitative Data

The primary literature is expected to contain quantitative data on the efficacy of AB 3217-A.
For a comprehensive analysis, this data should be extracted and presented in a structured

format.

Table 2: Miticidal Activity of AB 3217-A against Tetranychus urticae (Data to be extracted from
primary literature)
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Concentration

% Mortality (24h) % Mortality (48h) % Mortality (72h)
(ng/mL)

Control

Concentration 1

Concentration 2

Concentration 3

LCso (ug/mL)

Conclusion and Future Directions

AB 3217-A represents a promising, naturally derived compound with significant anti-mite
properties. Its unique chemical structure and potent biological activity make it a compelling
candidate for further research and development, potentially as a novel acaricide or as a
scaffold for the synthesis of new therapeutic agents. To advance the understanding of this
molecule, the following steps are recommended:

o Acquisition of the full-text of the primary research article to extract detailed experimental data
and protocols.

» Elucidation of the specific mechanism of action and identification of the molecular target(s) in
Tetranychus urticae.

 Investigation of the broader biological activity spectrum of AB 3217-A against other parasites
and in various disease models.

o Development of a scalable and cost-effective synthetic route to ensure a reliable supply for
advanced preclinical and clinical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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